Cas no 868154-17-0 (N-(4-ethoxyphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide)

• Product Name: N-(4-ethoxyphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• CAS No: 868154-17-0
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• CID: 5933043
• PubChem ID: 4903215
• Update Time: 2025-06-08

N-(4-ethoxyphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• N-(4-ethoxyphenyl)-1-oxo-3,4-dihydroisochromene-3-carboxamide
• 1H-2-Benzopyran-3-carboxamide, N-(4-ethoxyphenyl)-3,4-dihydro-1-oxo-
• 868154-17-0
• AKOS002202849
• F1736-0780
• N-(4-ethoxyphenyl)-1-oxoisochroman-3-carboxamide
• N-(4-ethoxyphenyl)-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide
• AKOS016142570

• Inchi： 1S/C18H17NO4/c1-2-22-14-9-7-13(8-10-14)19-17(20)16-11-12-5-3-4-6-15(12)18(21)23-16/h3-10,16H,2,11H2,1H3,(H,19,20)
• InChI Key： BLIGYOLZLBADOO-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(OCC)C=C2)=O)OC(=O)C2=CC=CC=C2C1

Computed Properties

• Exact Mass: 311.11575802g/mol
• Monoisotopic Mass: 311.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 598.4±50.0 °C(Predicted)
• pka: 12.60±0.70(Predicted)

Additional information on N-(4-ethoxyphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide

Professional Introduction to N-(4-ethoxyphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide (CAS No. 868154-17-0)

N-(4-ethoxyphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide, identified by its CAS number 868154-17-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule belongs to the benzopyran class, a structural motif widely recognized for its pharmacological properties and biological activities. The presence of an amide functional group and an ethoxy substituent on the aromatic ring contributes to its unique chemical and biological profile, making it a valuable candidate for further research and development.

The benzopyran scaffold is a prominent feature in natural products and synthetic drugs, exhibiting a broad spectrum of biological functions. These include anti-inflammatory, antimicrobial, antiviral, and anticancer activities. The specific arrangement of atoms in N-(4-ethoxyphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide influences its interactions with biological targets, thereby modulating its pharmacological effects. The amide group, in particular, is known to enhance binding affinity and selectivity, which are critical factors in drug design.

In recent years, there has been growing interest in the development of novel benzopyran derivatives as potential therapeutic agents. Studies have demonstrated that modifications in the benzopyran core can significantly alter its biological activity. For instance, the introduction of an ethoxy group at the 4-position of the aromatic ring can enhance metabolic stability while maintaining or even improving bioactivity. This has led to the exploration of N-(4-ethoxyphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide as a lead compound for further optimization.

The synthesis of N-(4-ethoxyphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the condensation of appropriate precursors to form the benzopyran core, followed by functionalization at the 1-position with an oxo group and at the 3-position with an amide moiety. The ethoxy group is introduced through nucleophilic substitution or etherification reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

The pharmacological evaluation of N-(4-ethoxyphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide has revealed promising results in various in vitro and in vivo models. Research has shown that this compound exhibits potent inhibitory effects against several enzymes and receptors implicated in inflammatory diseases and cancer. The amide group plays a crucial role in modulating these interactions by providing hydrogen bonding opportunities with target proteins. Additionally, the ethoxy substituent enhances solubility and bioavailability, which are essential for effective drug delivery.

The computational studies on N-(4-ethoxyphenyl)-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide have provided valuable insights into its molecular interactions and binding mechanisms. Molecular docking simulations have identified key binding pockets on target proteins that are critical for its pharmacological activity. These findings have guided the design of more potent derivatives by highlighting regions for further optimization. The integration of experimental data with computational methods has accelerated the discovery process and improved the efficiency of drug development.

In conclusion, N-(4-Ethoxyphenyl)--Oxo--Dihydro--Carboxamide (CAS No. 86815417)Ethoxyphenyl)-Oxo--Dihydro--Carboxamide will play a crucial role in advancing therapeutic strategies across multiple disease areas.